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Compound of Interest

Compound Name: 4-Aminochroman-3-ol

Cat. No.: B1641235 Get Quote

(3S,4S)-4-Aminochroman-3-ol: A Technical Guide
CAS Number: 138603-50-6 Molecular Formula: C₉H₁₁NO₂

This technical guide provides a comprehensive overview of (3S,4S)-4-Aminochroman-3-ol, a
chiral organic compound of interest to researchers and professionals in drug development and

chemical synthesis. This document outlines its chemical identity, and physico-chemical

properties, and explores potential synthetic strategies and applications based on available data

for related structures.

Compound Identification and Properties
(3S,4S)-4-Aminochroman-3-ol is a specific stereoisomer of 4-aminochroman-3-ol. The

"3S,4S" designation specifies the absolute configuration at the chiral centers on the chroman

ring, which is crucial for its biological activity and interaction with other chiral molecules.

Table 1: Physicochemical Data for (3S,4S)-4-Aminochroman-3-ol
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Property Value Source

CAS Number 138603-50-6 Synblock[1]

Molecular Formula C₉H₁₁NO₂ Synblock[1]

Molecular Weight 165.19 g/mol Synblock[1]

Purity
≥ 98% (Commercially

available)
Synblock[1]

Storage Store in a dry, sealed place. Synblock[1]

Note: Detailed experimental data such as NMR, HPLC, and mass spectrometry for (3S,4S)-4-
Aminochroman-3-ol are not publicly available but may be obtainable from commercial

suppliers.[1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of (3S,4S)-4-Aminochroman-
3-ol is not readily available in the public domain, the synthesis of related aminochromanol

derivatives often involves stereoselective methods to control the compound's chirality. A

general synthetic approach can be inferred from the literature on related compounds.

A plausible synthetic workflow for obtaining chiral aminochromanols is outlined below. This

process typically starts from a chromanone precursor and involves stereoselective reduction

and amination steps. The use of chiral catalysts or resolving agents is critical to achieving the

desired (3S,4S) stereochemistry.

Alternative Pathway

Chroman-4-one Precursor

Stereoselective Reduction
(e.g., using a chiral reducing agent)

Stereospecific Epoxidation followed by
Ring Opening with an Amine Source

(S)-Chroman-4-ol Activation of Hydroxyl Group
(e.g., Mesylation, Tosylation) Activated (S)-Chroman-4-ol Nucleophilic Substitution with Azide (3S,4R)-4-Azidochroman-3-ol

Reduction of Azide to Amine
(e.g., H2, Pd/C or LiAlH4)

Epoxide Intermediate (3S,4S)-4-Aminochroman-3-ol
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Click to download full resolution via product page

Figure 1: A generalized synthetic workflow for the preparation of (3S,4S)-4-Aminochroman-3-
ol.

General Experimental Considerations:

Stereocontrol: The key challenge in synthesizing this molecule is controlling the

stereochemistry at the C3 and C4 positions. This can be achieved through various

asymmetric synthesis strategies, including the use of chiral auxiliaries, catalysts, or

enzymes.

Purification: Purification of the final product and intermediates is typically performed using

column chromatography on silica gel. The stereochemical purity can be assessed using

chiral HPLC.

Characterization: The structure and stereochemistry of the synthesized compound would be

confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, mass

spectrometry, and IR spectroscopy.

Applications in Drug Development and Research
The aminochromanol scaffold is a recognized pharmacophore present in a variety of

biologically active molecules. While specific biological activity data for (3S,4S)-4-
Aminochroman-3-ol is not widely published, its structural motifs suggest potential applications

in several areas of drug discovery.

Table 2: Potential Research Applications of (3S,4S)-4-Aminochroman-3-ol
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Application Area Rationale

Medicinal Chemistry Building Block

The chiral nature and functional groups (amine

and alcohol) make it a valuable starting material

for the synthesis of more complex molecules

with potential therapeutic applications.

Cardiovascular Drugs

The chroman core is found in several

cardiovascular drugs. The specific

stereochemistry of the amino and hydroxyl

groups could lead to novel interactions with

relevant biological targets.

Antimicrobial Agents
Chroman derivatives have been investigated for

their antimicrobial properties.

Neurological Disorders

The structural similarity to certain

neurotransmitters suggests potential activity at

CNS targets.

Logical Relationship of Compound to Application:

(3S,4S)-4-Aminochroman-3-ol

Chiral Aminochroman Scaffold

Synthesis of Complex Molecules Development of Novel Therapeutics

Cardiovascular Targets Microbial Targets CNS Receptors/Enzymes

Click to download full resolution via product page
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Figure 2: The relationship between (3S,4S)-4-Aminochroman-3-ol and its potential

applications.

Conclusion
(3S,4S)-4-Aminochroman-3-ol is a chiral molecule with significant potential as a building block

in the synthesis of novel compounds for drug discovery and development. While detailed

experimental and biological data for this specific stereoisomer are limited in the public domain,

the known importance of the aminochromanol scaffold warrants further investigation into its

properties and applications. This technical guide serves as a foundational resource for

researchers interested in exploring the chemistry and potential of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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